Cas no 1343345-31-2 (2-methoxy-5-nitro-N-(prop-2-yn-1-yl)aniline)

• Product Name: 2-methoxy-5-nitro-N-(prop-2-yn-1-yl)aniline
• CAS No: 1343345-31-2
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• MDL: MFCD19596728
• CID: 5685425
• PubChem ID: 60720476
• Update Time: 2025-07-25

2-methoxy-5-nitro-N-(prop-2-yn-1-yl)aniline Chemical and Physical Properties

Names and Identifiers

• AKOS009135711
• 2-methoxy-5-nitro-N-(prop-2-yn-1-yl)aniline
• 2-methoxy-5-nitro-N-prop-2-ynylaniline
• 1343345-31-2
• EN300-2378374
• Z267157878

• MDL： MFCD19596728
• Inchi： 1S/C10H10N2O3/c1-3-6-11-9-7-8(12(13)14)4-5-10(9)15-2/h1,4-5,7,11H,6H2,2H3
• InChI Key： FJYKBLWHNLZKPZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1NCC#C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.1Ų

Additional information on 2-methoxy-5-nitro-N-(prop-2-yn-1-yl)aniline

Research Brief on 2-methoxy-5-nitro-N-(prop-2-yn-1-yl)aniline (CAS: 1343345-31-2) in Chemical Biology and Pharmaceutical Applications

The compound 2-methoxy-5-nitro-N-(prop-2-yn-1-yl)aniline (CAS: 1343345-31-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the role of 2-methoxy-5-nitro-N-(prop-2-yn-1-yl)aniline as a versatile intermediate in the synthesis of more complex molecules. Its structure, featuring a methoxy group, a nitro substituent, and a propargylamine moiety, makes it an attractive candidate for click chemistry applications. Researchers have successfully utilized this compound in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, enabling the rapid assembly of diverse molecular architectures with potential pharmacological activities.

In the context of drug discovery, 2-methoxy-5-nitro-N-(prop-2-yn-1-yl)aniline has been investigated as a building block for the development of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into novel compounds targeting tyrosine kinases, showing promising inhibitory activity against specific cancer-related kinases. The nitro group in particular was found to contribute to binding affinity through interactions with key amino acid residues in the kinase active site.

Further pharmacological investigations have revealed that derivatives of 2-methoxy-5-nitro-N-(prop-2-yn-1-yl)aniline exhibit moderate antimicrobial activity against certain Gram-positive bacterial strains. The mechanism of action appears to involve interference with bacterial cell wall synthesis, although detailed structure-activity relationship studies are still ongoing to optimize this activity while minimizing potential cytotoxicity.

From a chemical biology perspective, the compound has been employed as a fluorescent probe precursor due to the nitro group's electron-withdrawing properties, which can be utilized to design push-pull fluorophores. Recent work published in ACS Chemical Biology described its conversion into environment-sensitive fluorescent tags for protein labeling, enabling real-time monitoring of protein-protein interactions in live cells.

The safety profile and pharmacokinetic properties of 2-methoxy-5-nitro-N-(prop-2-yn-1-yl)aniline are currently under investigation. Preliminary toxicological studies suggest that while the compound shows acceptable stability in physiological conditions, further modifications may be necessary to improve its metabolic stability and reduce potential off-target effects. Researchers are particularly focused on understanding the metabolic fate of the nitro group and its potential for bioactivation to reactive intermediates.

Looking forward, the unique combination of chemical functionalities in 2-methoxy-5-nitro-N-(prop-2-yn-1-yl)aniline positions it as a valuable scaffold for the development of diverse therapeutic agents. Current research directions include its application in PROTAC (proteolysis targeting chimera) design, where its ability to form stable linkages between target proteins and E3 ubiquitin ligases is being explored. Additionally, its potential in antibody-drug conjugates is being investigated, leveraging the alkyne group for precise conjugation to monoclonal antibodies.

In conclusion, 2-methoxy-5-nitro-N-(prop-2-yn-1-yl)aniline represents a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its applications span from medicinal chemistry to chemical biology tools, and ongoing research continues to uncover new utilities for this versatile molecule. Future studies will likely focus on optimizing its pharmacological properties while expanding its applications in targeted therapies and molecular imaging.